2-Amino-2-[2-(propan-2-yl)-1,3-thiazol-4-yl]ethan-1-ol dihydrochloride

• IUPAC Name: 2-amino-2-(2-propan-2-yl-1,3-thiazol-4-yl)ethanol;dihydrochloride
• InChI: InChI=1S/C8H14N2OS.2ClH/c1-5(2)8-10-7(4-12-8)6(9)3-11;;/h4-6,11H,3,9H2,1-2H3;2*1H
• InChI Key: FXAOHDBJMZHUDT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC(=CS1)C(CO)N.Cl.Cl
• Molecular Formula: C8H16Cl2N2OS
• Molecular Weight: 259.20 g/mol

Description

2-Amino-2-[2-(propan-2-yl)-1,3-thiazol-4-yl]ethan-1-ol dihydrochloride, also known as AIT-082, is a small molecule compound that has been widely studied for its potential therapeutic applications in various neurological disorders. AIT-082 is a synthetic compound that was first synthesized by the Chinese Academy of Medical Sciences in 1991. Since then, it has been extensively studied for its pharmacological properties and potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 2-Amino-2-[2-(propan-2-yl)-1,3-thiazol-4-yl]ethan-1-ol dihydrochloride is not fully understood. However, it has been shown to activate the phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway, which plays a crucial role in cell survival, growth, and differentiation. This compound has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the survival and growth of neurons.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase the expression of BDNF, which promotes the survival and growth of neurons. It has also been shown to increase the activity of antioxidant enzymes, which protect neurons from oxidative stress. This compound has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and stroke.

Advantages and Limitations for Lab Experiments

2-Amino-2-[2-(propan-2-yl)-1,3-thiazol-4-yl]ethan-1-ol dihydrochloride has several advantages for lab experiments. It is a small molecule compound that can easily penetrate the blood-brain barrier, which makes it a potential candidate for the treatment of neurological disorders. It has been extensively studied for its pharmacological properties and potential therapeutic applications. However, there are also limitations to the use of this compound in lab experiments. Its mechanism of action is not fully understood, and its potential side effects and toxicity are not fully known.

Future Directions

There are several future directions for the study of 2-Amino-2-[2-(propan-2-yl)-1,3-thiazol-4-yl]ethan-1-ol dihydrochloride. One direction is to further investigate its mechanism of action and its potential therapeutic applications in various neurological disorders. Another direction is to study the potential side effects and toxicity of this compound. Additionally, there is a need for further clinical trials to determine the efficacy and safety of this compound in humans.

Synthesis Methods

The synthesis of 2-Amino-2-[2-(propan-2-yl)-1,3-thiazol-4-yl]ethan-1-ol dihydrochloride involves the reaction of 2-bromo-1,3-thiazole with isopropylamine to form 2-(isopropylamino)-1,3-thiazole. This intermediate is then reacted with 2-aminoethanol to form this compound. The final product is obtained as a dihydrochloride salt.

Scientific Research Applications

2-Amino-2-[2-(propan-2-yl)-1,3-thiazol-4-yl]ethan-1-ol dihydrochloride has been extensively studied for its potential therapeutic applications in various neurological disorders such as Alzheimer's disease, Parkinson's disease, and stroke. It has been shown to have neuroprotective, neurotrophic, and neurorestorative properties.